rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans
Overview
Description
Rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans (RAC-MCPA-HCl) is a chiral compound with a wide range of applications in the fields of chemistry, biochemistry, and medicine. RAC-MCPA-HCl is a cyclic amine which has been extensively studied for its unique properties and its potential to be used in a variety of synthetic processes. This compound has been used in the synthesis of various pharmaceuticals, pesticides, and other compounds. In addition, RAC-MCPA-HCl has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments.
Scientific Research Applications
Rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans has a wide range of applications in the fields of chemistry, biochemistry, and medicine. It has been used in the synthesis of various pharmaceuticals, pesticides, and other compounds. In addition, rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer’s disease, and Parkinson’s disease. Furthermore, this compound has been used in the development of various drugs and drug delivery systems.
Mechanism of Action
Rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans is a chiral compound, meaning that it has two enantiomers, or mirror images, which have different properties. The two enantiomers of rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans have different mechanisms of action, which can be used to target specific biological processes. The two enantiomers of rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans have been studied for their potential to inhibit the activity of various enzymes and proteins, including cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. In addition, rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans has been studied for its potential to modulate the activity of various neurotransmitters, including dopamine and serotonin.
Biochemical and Physiological Effects
rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans has been studied for its potential to modulate various biochemical and physiological processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. In addition, rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans has been studied for its potential to modulate the activity of various neurotransmitters, including dopamine and serotonin. Furthermore, this compound has been studied for its potential to reduce oxidative stress and to protect against the development of various diseases, including cancer, Alzheimer’s disease, and Parkinson’s disease.
Advantages and Limitations for Lab Experiments
Rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans has several advantages for use in laboratory experiments. It is a relatively simple compound to synthesize and is available in a variety of forms, including powder, solution, and tablet. In addition, this compound is relatively stable and has a low toxicity profile. However, there are some limitations for the use of rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans in laboratory experiments. This compound is not water-soluble and must be dissolved in an organic solvent before use. Furthermore, the two enantiomers of rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans have different pharmacological properties, which must be taken into account when designing experiments.
Future Directions
The potential applications of rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans are vast, and there are numerous potential future directions for research. These include the development of new drugs and drug delivery systems, the development of new synthetic methods for the synthesis of rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans, and the study of the biochemical and physiological effects of this compound. Furthermore, further research is needed to explore the potential applications of rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans in the treatment of various diseases, including cancer, Alzheimer’s disease, and Parkinson’s disease. Finally, further research is needed to explore the potential of using rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans in the development of new pesticides and other compounds.
Synthesis Methods
Rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans can be synthesized through a variety of methods, including the reductive amination of methylcyclopentanone, the condensation of cyclopentanone with an amine, and the cyclization of an amine with a carbonyl compound. The most commonly used method is the reductive amination of methylcyclopentanone, which involves the reaction of methylcyclopentanone with an amine in the presence of a reducing agent such as sodium borohydride. This method is simple, efficient, and yields high yields of the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-methylcyclopentan-1-amine hydrochloride, trans involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methylcyclopentanone", "ammonium chloride", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: Reduction of 2-methylcyclopentanone with sodium borohydride in ethanol to form rac-(1R,2R)-2-methylcyclopentanol", "Step 2: Conversion of rac-(1R,2R)-2-methylcyclopentanol to rac-(1R,2R)-2-methylcyclopentanamine hydrochloride, trans through the following steps:", "Step 2.1: Formation of the oxime by reaction with hydroxylamine hydrochloride in ethanol", "Step 2.2: Reduction of the oxime with sodium borohydride in ethanol to form the amine", "Step 2.3: Quaternization of the amine with hydrochloric acid in water to form the hydrochloride salt", "Step 3: Separation and purification of the product through filtration and recrystallization" ] } | |
CAS RN |
115151-94-5 |
Molecular Formula |
C6H14ClN |
Molecular Weight |
135.6 |
Purity |
95 |
Origin of Product |
United States |
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